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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Calcium

Citrate Malate (CCM), a common calcium supplement. The following protocols are based on

established analytical techniques, including titrimetry for calcium content and high-performance

liquid chromatography (HPLC) for the determination of citrate and malate. Additionally, atomic

absorption spectroscopy (AAS) is presented as an alternative method for calcium

quantification.

Quantification of Calcium by Complexometric
Titration
This method is based on the United States Pharmacopeia (USP) monograph for Calcium

Citrate Malate and is suitable for determining the total calcium content.[1][2]

Experimental Protocol
1.1 Sample Preparation:

Accurately weigh approximately 350 mg of Calcium Citrate Malate.[1][2]

Transfer the sample to a 250-mL beaker.

Add 10 mL of water and 3 mL of 3 N hydrochloric acid and swirl to dissolve the sample.[1][2]
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Add 90 mL of water and a magnetic stirring bar.[1][2]

1.2 Titration:

While stirring, add 30 mL of 0.05 M edetate disodium (EDTA) from a buret.[1][2]

Add 25 mL of 1 N sodium hydroxide.[1][2]

Add approximately 150 mg of hydroxy naphthol blue indicator.[1][2]

Continue the titration with 0.05 M EDTA until a distinct blue endpoint is observed.[1][2]

Perform a blank determination by titrating a solution containing all reagents except the

sample.[1][2]

1.3 Calculation: Calculate the percentage of calcium using the following formula:

Where:

VS = Volume of EDTA consumed by the sample (mL)[1][2]

VB = Volume of EDTA consumed by the blank (mL)[2]

M = Molarity of the EDTA solution (mol/L)[2]

F = Equivalency factor for calcium (40.08 mg/mmol)[2]

W = Weight of the Calcium Citrate Malate sample (mg)[2]

Workflow for Calcium Titration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://trungtamthuoc.com/pdf/calcium-citrate-malate-usp-ttt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13769752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Titration

Calculation

Weigh ~350 mg CCM Dissolve in H2O and HCl Add 90 mL H2O Add 30 mL 0.05 M EDTA Add 25 mL 1 N NaOH Add Hydroxy Naphthol Blue Titrate to Blue Endpoint Record Titrant Volume

Calculate % Calcium

Perform Blank Titration

Click to download full resolution via product page

Caption: Workflow for the complexometric titration of calcium in Calcium Citrate Malate.

Quantification of Citrate and Malate by High-
Performance Liquid Chromatography (HPLC)
This method allows for the simultaneous determination of citric acid and malic acid content in

Calcium Citrate Malate.[3][4]

Experimental Protocol
2.1 Reagents and Materials:

Citric Acid, anhydrous (reagent grade)[3]

d,l-Malic Acid (reagent grade)[3]

0.2 N Hydrochloric Acid[2][3]

HPLC grade water[4]

Mobile Phase: 0.0015 N Sulfuric Acid in HPLC grade water. Filter through a 0.45 µm filter

and degas.[4]

2.2 Standard Preparation:

Accurately weigh approximately 0.025 g each of citric acid and malic acid.[4]
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Transfer to a 25 mL volumetric flask, dissolve in and dilute to volume with the mobile phase.

[4]

2.3 Sample Preparation:

Accurately weigh a sample of Calcium Citrate Malate.

Dissolve the sample in a known volume of 0.2 N hydrochloric acid.[3]

Filter the solution through a 0.45 µm syringe filter before injection.

2.4 Chromatographic Conditions:

Parameter Value

Column
Bio-Rad HPX-87H, 300 x 7.8 mm or

equivalent[4]

Mobile Phase 0.0015 N Sulfuric Acid[4]

Flow Rate 0.6 mL/min

Injection Volume 20 µL

Detector UV at 210 nm

Column Temperature 35 °C

2.5 System Suitability: The retention times of the citric acid and malic acid peaks in the sample

solution should correspond to those of the standard solution.[1][2]

2.6 Calculation: Calculate the concentration of citrate and malate in the sample by comparing

the peak areas with those of the standards.

Workflow for HPLC Analysis of Citrate and Malate
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Caption: Workflow for the HPLC analysis of citrate and malate in Calcium Citrate Malate.

Quantification of Calcium by Atomic Absorption
Spectroscopy (AAS)
AAS is a highly sensitive method for determining the calcium content in various samples,

including dietary supplements.[5][6][7]

Experimental Protocol
3.1 Reagents and Materials:

5% Hydrochloric Acid[3][4]

5% Lanthanum solution (as lanthanum oxide)[3][4]

Calcium Carbonate (primary standard)[4]

3.2 Standard Preparation:

Prepare a stock solution of 500 mg/L calcium by dissolving 1.249 g of primary standard

calcium carbonate in a minimum amount of dilute HCl and diluting to 1 L with deionized
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water.[4]

Prepare a series of working standards by diluting the stock solution.

3.3 Sample Preparation:

Accurately weigh approximately 100 mg of Calcium Citrate Malate.

Dissolve the sample in 5% HCl and dilute to 100 mL with 5% HCl.[3][4]

Take 1 mL of this solution, add 1 mL of 5% lanthanum solution, and dilute to 100 mL with 5%

HCl.[3][4] The lanthanum is added to suppress interference from phosphate.[4][7]

3.4 Instrumental Parameters:

Parameter Value

Instrument Atomic Absorption Spectrophotometer[4]

Wavelength 422.7 nm

Slit Width 0.7 nm

Lamp Current As per manufacturer's recommendation

Flame Air-Acetylene

3.5 Measurement and Calculation:

Aspirate the blank, standards, and sample solutions into the flame.

Measure the absorbance of each solution.

Construct a calibration curve by plotting absorbance versus the concentration of the

standards.

Determine the concentration of calcium in the sample solution from the calibration curve and

calculate the percentage of calcium in the original sample.
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Workflow for AAS Analysis of Calcium
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Caption: Workflow for the AAS analysis of calcium in Calcium Citrate Malate.

Summary of Quantitative Data
Analytical
Method

Analyte
Linearity
Range

Accuracy
Precision
(RSD)

Limit of
Detection
(LOD)

Limit of
Quantitati
on (LOQ)

Complexo

metric

Titration

Calcium
Not

Applicable
High < 2%

Not

Applicable

Not

Applicable

HPLC
Citrate,

Malate

0.5 - 50

µg/mL[8]
High < 5%

0.5

µg/mL[8]

1.5 µg/mL

(Estimated)

AAS Calcium
0.1 - 5

mg/L
High < 5% ~0.01 mg/L ~0.05 mg/L

Note: The quantitative data presented in the table are typical performance characteristics for

these analytical methods and may vary depending on the specific instrumentation and

experimental conditions. The data for HPLC is based on a similar application for citrate

analysis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium Citrate Malate - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]

2. trungtamthuoc.com [trungtamthuoc.com]

3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

4. US5186965A - Calcium citrate malate composition - Google Patents [patents.google.com]

5. Determination of calcium by inductively coupled plasma-atomic emission spectrometry,
and lead by graphite furnace atomic absorption spectrometry, in calcium supplements after
microwave dissolution or dry-ash digestion: method trial - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. ruipugroup.com [ruipugroup.com]

7. Determination of calcium intake of help of atomic absorption spectrophotometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Determination of urinary citrate by ion chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Calcium Citrate Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13769752#analytical-methods-for-quantifying-
calcium-citrate-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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